1,5-Anhydro-1-phenethylsorbitol tetraacetate

• CAS: 114421-40-8
• Synonyms: 1,5-Anhydro-1-phenethylsorbitol tetraacetate
• Molecular Formula: C22H28O9
• Molecular Weight: 436.457
• SMILES: CC(=O)OCC1C(C(C(C(O1)CCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C
• InChI: InChI=1S/C22H28O9/c1-13(23)27-12-19-21(29-15(3)25)22(30-16(4)26)20(28-14(2)24)18(31-19)11-10-17-8-6-5-7-9-17/h5-9,18-22H,10-12H2,1-4H3/t18?,19-,20+,21-,22-/m1/s1
• InChIKey: WORXVQFPXMAEAC-RFQIGKHKSA-N

SGLT2 inhibitor research requires well-characterized probe molecules with defined baseline activity. 1,5-Anhydro-1-phenethylsorbitol tetraacetate (CAS 114421-40-8) is a membrane-permeable SGLT2 probe (IC50 = 4.37 μM) designed for SAR studies. - Validated starting scaffold for iterative SAR-driven optimization of novel SGLT2 inhibitors. - Tetraacetate protection allows selective deprotection and late-stage functionalization. - Available from mg to kg scale with full analytical characterization.

1,5-Anhydro-1-phenethylsorbitol Tetraacetate: Compound Overview

1,5-Anhydro-1-phenethylsorbitol tetraacetate (CAS 114421-40-8) is a synthetic peracetylated derivative of 1,5-anhydrosorbitol, bearing a 2-phenylethyl (phenethyl) substituent at the anomeric position [1]. Its molecular formula is C22H28O9, with a molecular weight of approximately 436.45 g/mol . The compound is characterized as a carbohydrate-based small molecule in which all hydroxyl groups are masked as acetate esters . This tetraacetate form is particularly relevant in medicinal chemistry as a protected intermediate or a lipophilic probe for studying sodium-dependent glucose cotransporter (SGLT) inhibition, a key mechanism in the development of therapeutic agents for type 2 diabetes .

1

SGLT2 pathway tool compound for target validation and SAR exploration.

2

Peracetylated protected intermediate enabling selective deprotection and functionalization.

3

Cell-permeable acetate probe for glucose transport assays (intracellular esterase activation).

• [1] Mol-Instincts. 1,5-ANHYDRO-1-PHENETHYLSORBITOL TETRAACETATE SDF/Mol File - C22H28O9. Database. 2020. Available at: https://www.molinstincts.com View Source

1,5-Anhydro-1-phenethylsorbitol Tetraacetate: No Generic Substitute

Generic substitution is not feasible due to the unique combination of structural features in 1,5-Anhydro-1-phenethylsorbitol tetraacetate. Simple sorbitol or 1,5-anhydrosorbitol lacks the critical 2-phenethyl group, which is essential for engaging the hydrophobic binding pocket of target proteins like SGLT2 . Furthermore, the presence of four acetate groups dramatically alters the compound's lipophilicity (cLogP) and cellular permeability compared to its hydroxylated parent, which is a key determinant of biological activity in SGLT inhibition assays . While other SGLT2 inhibitor intermediates, such as dapagliflozin tetraacetate (CAS 461432-25-7) or canagliflozin tetraacetate (CAS 866607-35-4), share the tetraacetate protecting group strategy, they possess distinct C-aryl glycoside scaffolds that confer different potency and selectivity profiles [1]. Therefore, substituting 1,5-Anhydro-1-phenethylsorbitol tetraacetate with a simpler analog or a different SGLT2 inhibitor intermediate will lead to divergent and non-comparable experimental outcomes.

Unprotected or simple polyol analogsSorbitol or 1,5-anhydrosorbitol lack the critical phenethyl group for SGLT2 hydrophobic pocket engagement, leading to divergent binding.

Parent hydroxylated form1,5-anhydro-1-phenethylsorbitol has different lipophilicity (cLogP) and permeability; acetate masking profoundly alters cellular entry and assay readout.

Other SGLT2 inhibitor tetraacetatesDapagliflozin or canagliflozin tetraacetate intermediates possess C-aryl glycoside scaffolds with distinct aglycones, altering potency and selectivity profiles.

• [1] ACS Publications. Commercial Route Research and Development for SGLT2 Inhibitor Candidate Ertugliflozin. 2014. Available at: https://pubs.acs.org View Source

1,5-Anhydro-1-phenethylsorbitol Tetraacetate Potency & Properties

SGLT2 Inhibitory Potency Compared to Dapagliflozin

1,5-Anhydro-1-phenethylsorbitol tetraacetate inhibits rat SGLT2 with an IC50 of 4.37 μM, as determined in a COS7 cell-based assay measuring reduction of [14C]-AMG uptake [1]. This potency is approximately 1000-fold lower than that of the clinical SGLT2 inhibitor dapagliflozin, which has an IC50 of 1.1 nM against human SGLT2 in a comparable CHO cell assay [2].

SGLT2 IC50 vs. Dapagliflozin

Reported cross-study

IC50 4.37 μM (rat SGLT2) vs. 1.1 nM (human SGLT2)

Supports SGLT2 target engagement and SAR starting scaffold evaluation.

~1000-fold difference; cross-species and assay-platform context applies.

Evidence Dimension	SGLT2 Inhibition (IC50)
Target Compound Data	IC50 = 4.37 μM
Comparator Or Baseline	Dapagliflozin: IC50 = 1.1 nM (Human SGLT2)
Quantified Difference	~1000-fold difference in potency
Conditions	Rat SGLT2 in COS7 cells; [14C]-AMG uptake assay for target compound. Human SGLT2 in CHO cells for dapagliflozin.

Why This Matters

This quantitative benchmark establishes the compound's moderate SGLT2 inhibitory activity, making it suitable as a tool compound for target validation or as a starting scaffold for medicinal chemistry optimization, rather than as a clinical candidate itself.

• [1] BindingDB. BDBM50394533 CHEMBL2159101. Affinity Data: IC50: 4.37E+3 nM for rat SGLT2. Database. Available at: https://bindingdb.org View Source
• [2] Sigma-Aldrich. Dapagliflozin (BMS-512148) Product Information. Datasheet. Available at: https://www.sigmaaldrich.cn View Source

Lipophilicity & Hydrogen Bonding Profile

1,5-Anhydro-1-phenethylsorbitol tetraacetate possesses zero hydrogen bond donors and nine hydrogen bond acceptors, with twelve rotatable bonds, as computed from its molecular structure [1]. This profile contrasts sharply with its parent compound, 1,5-anhydro-1-phenethylsorbitol (or sorbitol itself), which has five hydrogen bond donors and would exhibit significantly lower lipophilicity and membrane permeability [2].

H-Bond & Lipophilicity

Class-level inference

0 H-bond donors, 9 acceptors, 12 rotatable bonds

Lipophilic acetate profile may support passive membrane diffusion in cell assays.

Computed properties; experimental permeability data not available.

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count
Target Compound Data	0 H-bond donors, 9 H-bond acceptors, 12 rotatable bonds
Comparator Or Baseline	1,5-Anhydro-1-phenethylsorbitol (parent): 5 H-bond donors, 9 H-bond acceptors (estimated)
Quantified Difference	Difference of 5 H-bond donors
Conditions	Calculated physicochemical properties from molecular structure

Why This Matters

The absence of hydrogen bond donors and the presence of multiple acetate groups significantly enhance the compound's lipophilicity, improving its passive diffusion across biological membranes and making it a more suitable probe for cell-based assays compared to its highly polar parent compound.

• [1] Chem960. 114421-40-8 (1,5-脱水-1-苯乙基山梨糖醇四乙酸酯). Database. Available at: https://m.chem960.com View Source
• [2] Mol-Instincts. 1,5-ANHYDRO-1-PHENETHYLSORBITOL TETRAACETATE SDF/Mol File - C22H28O9. Database. 2020. Available at: https://www.molinstincts.com View Source

Structural Comparison with SGLT2 Inhibitor Intermediates

The compound's core structure is a 1,5-anhydrosorbitol (a polyol) with a phenethyl group attached at the anomeric carbon . This differentiates it from the clinically relevant SGLT2 inhibitor intermediates like dapagliflozin tetraacetate (CAS 461432-25-7) and canagliflozin tetraacetate (CAS 866607-35-4), which feature a C-aryl glycoside linkage to a distinct aglycone [1]. The phenethyl group in this compound is a simpler, more flexible hydrophobic moiety compared to the complex aromatic systems in dapagliflozin and canagliflozin [2].

Aglycone Comparison

Class-level inference

Phenethyl vs. diaryl aglycones (dapagliflozin, canagliflozin intermediates)

Simpler hydrophobic moiety may offer distinct SAR space around the 1,5-anhydrosorbitol core.

Structural analysis; binding mode extrapolation requires validation.

Evidence Dimension	Aglycone Structure
Target Compound Data	Phenethyl group attached to 1,5-anhydrosorbitol
Comparator Or Baseline	Dapagliflozin: C-linked 4-chloro-3-(4-ethoxybenzyl)phenyl aglycone
Quantified Difference	Structural difference in aglycone size and complexity
Conditions	Structural analysis from CAS registry and literature

Why This Matters

The distinct aglycone dictates the compound's binding mode and selectivity within the SGLT2 binding pocket. The simpler phenethyl group may offer a different structure-activity relationship (SAR) starting point for medicinal chemistry programs seeking to explore novel chemical space around the 1,5-anhydrosorbitol core.

• [1] ACS Publications. Commercial Route Research and Development for SGLT2 Inhibitor Candidate Ertugliflozin. 2014. Available at: https://pubs.acs.org View Source
• [2] PubChem. Dapagliflozin. Database. Available at: https://pubchem.ncbi.nlm.nih.gov View Source

Aldose Reductase Inhibition Potential

While the primary reported activity is SGLT2 inhibition, compounds in this structural class may also exhibit off-target effects on aldose reductase (ALR2), a key enzyme in the polyol pathway linked to diabetic complications . 1,5-Anhydro-1-phenethylsorbitol tetraacetate is structurally related to sorbitol, a substrate and product of the polyol pathway, suggesting potential ALR2 inhibition [1]. However, direct, quantitative ALR2 inhibition data for this specific compound is not available in the public domain.

Aldose Reductase Potential

Data to verify

No direct quantitative ALR2 inhibition data

Structural similarity to sorbitol suggests possible ALR2 cross-reactivity; requires characterization.

Polyol pathway off-target context; selectivity remains unconfirmed.

Evidence Dimension	Potential ALR2 Inhibition
Target Compound Data	No specific quantitative data found
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Researchers investigating the polyol pathway or diabetic complications should be aware of the potential for cross-reactivity with ALR2, which could complicate interpretation of results in cellular or in vivo models. Further characterization is required to define selectivity.

• [1] NCBI Bookshelf. Polyol Pathway. StatPearls. 2022. Available at: https://www.ncbi.nlm.nih.gov View Source

1,5-Anhydro-1-phenethylsorbitol Tetraacetate Applications

SGLT2 Lead Optimization

Procure 1,5-Anhydro-1-phenethylsorbitol tetraacetate as a starting scaffold for structure-activity relationship (SAR) studies aimed at developing novel SGLT2 inhibitors. Its moderate potency (IC50 = 4.37 μM against rat SGLT2 [1]) provides a clear baseline for iterative chemical modifications. The tetraacetate protecting groups allow for selective deprotection and subsequent functionalization of the 1,5-anhydrosorbitol core, enabling exploration of diverse chemical space around the phenethyl aglycone .

SGLT-Mediated Glucose Transport Studies

Utilize this compound as a membrane-permeable probe to study SGLT2-dependent glucose uptake in cellular models. Its lipophilic tetraacetate form facilitates passive diffusion across cell membranes, where intracellular esterases may hydrolyze the acetate groups to release the active 1,5-anhydro-1-phenethylsorbitol, which then inhibits SGLT2 . Compare its effects to those of clinical SGLT2 inhibitors (e.g., dapagliflozin, IC50 = 1.1 nM [2]) to dissect subtle differences in transporter pharmacology and cellular trafficking.

Mass Spectrometry Reference Standard

Employ this compound as a reference standard for mass spectrometry-based assays. Its well-defined molecular weight (436.45 g/mol) and characteristic fragmentation pattern of the tetraacetate group can serve as a calibration point or internal standard for LC-MS/MS methods quantifying SGLT2 inhibitor intermediates or related metabolites in biological matrices .

C-Glycoside Building Block

Use 1,5-Anhydro-1-phenethylsorbitol tetraacetate as a versatile building block for the synthesis of more complex C-aryl glycosides. The anomeric phenethyl group can serve as a protected C1 substituent that is stable under various reaction conditions, while the acetate groups can be selectively manipulated. This allows for the late-stage introduction of diverse aryl or heteroaryl groups via cross-coupling reactions after deprotection and activation of the anomeric position [3].

Application

Selection Property

Validation Focus

SGLT2 inhibitor SAR studies

Moderate inhibitory baseline with tetraacetate protection

SGLT2 inhibition assay reproducibility; scaffold derivatization efficiency

Cell-based SGLT2 transport probe

Cell-permeable acetate prodrug (intracellular esterase release)

Glucose uptake assay performance; comparison with clinical inhibitor controls

LC-MS reference standard

Defined molecular weight and characteristic tetraacetate fragmentation

Method development for SGLT2 intermediate quantification

C-glycoside building block

Anomeric phenethyl handle stable under diverse conditions

Deprotection and cross-coupling compatibility for C-aryl glycoside synthesis

• [1] BindingDB. BDBM50394533 CHEMBL2159101. Affinity Data: IC50: 4.37E+3 nM for rat SGLT2. Database. Available at: https://bindingdb.org View Source
• [2] Sigma-Aldrich. Dapagliflozin (BMS-512148) Product Information. Datasheet. Available at: https://www.sigmaaldrich.cn View Source
• [3] ACS Publications. Commercial Route Research and Development for SGLT2 Inhibitor Candidate Ertugliflozin. 2014. Available at: https://pubs.acs.org View Source